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Compound of Interest

Compound Name:
Copper II nitrate

hemipentahydrate

Cat. No.: B102555 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

properties, synthesis, and thermal behavior of common copper (II) nitrate hydrates.

Copper (II) nitrate, a versatile inorganic compound, exists in several hydrated forms, each with

distinct physical and chemical properties that can significantly influence its application in

catalysis, organic synthesis, and materials science. This guide provides a comprehensive

comparison of the most common hydrates—hemipentahydrate, trihydrate, and hexahydrate—

supported by experimental data and detailed protocols to aid in the selection of the appropriate

hydrate for specific research and development needs.

Physicochemical Properties
The degree of hydration significantly impacts the physical characteristics of copper (II) nitrate.

The following table summarizes the key physicochemical properties of the anhydrous form and

its common hydrates.
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Property Anhydrous
Hemipentahyd
rate

Trihydrate Hexahydrate

Chemical

Formula
Cu(NO₃)₂

Cu(NO₃)₂·2.5H₂

O
Cu(NO₃)₂·3H₂O Cu(NO₃)₂·6H₂O

Molar Mass (

g/mol )
187.56[1][2] 232.59[1][2] 241.60[1][2] 295.65

Appearance
Blue-green

crystals[1]
Blue crystals Blue crystals[1]

Blue,

rhombohedral

crystals

Density (g/cm³) 3.05[1][2] ~2.32 2.32[1][2] 2.07[1][2]

Melting Point

(°C)

256

(decomposes)[2]
~115[3] 114.5[2]

26.4

(decomposes)[1]

Solubility
The solubility of copper (II) nitrate hydrates in water is a critical parameter for applications

involving aqueous solutions. The trihydrate and hexahydrate forms are highly soluble, with their

solubility increasing with temperature.

Hydrate Temperature (°C) Solubility ( g/100 mL)

Trihydrate 40 381[1][2]

80 666[1][2]

Hexahydrate 80 243.7[1][2]

Thermal Decomposition
Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) reveal that the

thermal decomposition of copper (II) nitrate hydrates is a multi-step process. It is crucial to note

that heating these hydrates does not simply yield the anhydrous salt; instead, it leads to the

formation of basic copper nitrate intermediates and ultimately copper (II) oxide.[1]
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A comparative DTA-TGA study of the hemipentahydrate and trihydrate provides insight into

their relative thermal stabilities. The decomposition of the hemipentahydrate initiates at a lower

temperature compared to the trihydrate, indicating its lower thermal stability.

Thermal Analysis Data Summary

Hydrate
Decomposition
Stage

Temperature Range
(°C)

Mass Loss (%)

Hemipentahydrate
Dehydration & Initial

Decomposition
~50 - 200 Not specified

Final Decomposition

to CuO
~200 - 300 Not specified

Trihydrate
Dehydration & Initial

Decomposition
84 - 208 (in Argon) 35.42

103 - 225 (in Air)[4] 39.71[4]

Final Decomposition

to CuO
225 - 347 (in Air)[4] 22.87[4]

The following diagram illustrates the generalized thermal decomposition pathway for a

hydrated copper (II) nitrate.
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Thermal Decomposition of Copper (II) Nitrate Hydrate

Cu(NO₃)₂·xH₂O
(Hydrated Copper (II) Nitrate)

Intermediate Hydrates
(e.g., Cu(NO₃)₂·yH₂O, y < x)

Heat (Initial Dehydration)

Gaseous Byproducts
(H₂O, NO₂, O₂)

Basic Copper Nitrate
(Cu₂(OH)₃NO₃)

Further Heating

Copper (II) Oxide
(CuO)

High Temperature
(>180°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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